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Compound of Interest

Compound Name: Propylene Glycol

CAS No.: 63625-56-9

Cat. No.: B7767615

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propylene glycol (PG), a ubiquitous excipient in pharmaceutical formulations and a primary

component in e-cigarette liquids, is generally considered safe for ingestion. However, its

chemical stability under thermal stress is a growing area of concern, particularly in applications

involving heat, such as nebulizers, injections, and electronic nicotine delivery systems. The

thermal degradation of propylene glycol can lead to the formation of volatile carbonyl

compounds, including known carcinogens and respiratory irritants. This technical guide

provides an in-depth analysis of the thermal decomposition of propylene glycol under various

experimental conditions, summarizing key quantitative data, detailing experimental

methodologies, and visualizing the complex reaction pathways.

Core Findings on Thermal Decomposition
The thermal decomposition of propylene glycol is a complex process that is highly dependent

on temperature and the surrounding atmosphere.[1] In an inert atmosphere, the decomposition

of propylene glycol has been observed to begin at approximately 160°C (433 K).[1] The
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primary mechanism of decomposition is dehydration, which is then followed by a series of

isomerizations and further cracking reactions.[1][2]

Key Decomposition Products
The main products formed during the pyrolysis of propylene glycol are aldehydes and

ketones. These include:

Formaldehyde (FA)

Acetaldehyde (AA)

Propanal (PA)

Acetone (Ace)

Glyoxal (GA)

Methylglyoxal (MGA)[1][3]

Propanal and acetone are the major products, especially at lower temperatures, while

formaldehyde and acetaldehyde are formed in smaller amounts, with their concentrations

increasing at higher temperatures.[1]

Quantitative Analysis of Decomposition Products
The following table summarizes the quantitative data on the formation of various carbonyls

during the thermal decomposition of propylene glycol in an inert (N2) atmosphere at different

temperatures.
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Data synthesized from qualitative descriptions in the literature.[1] Specific concentrations are

highly dependent on experimental setup and conditions.

Reaction Mechanisms and Pathways
The thermal decomposition of propylene glycol proceeds through a series of key steps, which

have been elucidated through both experimental data and computational modeling.[1][2]

Primary Decomposition Pathway
The dominant initial step in the pyrolysis of propylene glycol is a dehydration reaction, where

a water molecule is eliminated to form the intermediate, propylene oxide (PO).[1][3] This

intermediate is unstable and undergoes ring-opening to form two enol isomers: propen-1-ol and

propen-2-ol.[1] These enols then tautomerize to produce the more stable carbonyl compounds,

propanal and acetone, which are the major products observed.[1]
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Primary thermal decomposition pathway of propylene glycol.

Secondary Decomposition Pathways
At higher temperatures, propylene glycol and the intermediate enols can undergo further

cracking reactions, leading to the formation of smaller carbonyl compounds like formaldehyde

and methylglyoxal.[1] These secondary pathways contribute to the increased diversity of

decomposition products observed at elevated temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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